![molecular formula C16H21ClN2O B144075 3-((Dimethylamino)methyl)-9-methyl-2,3-dihydro-1H-carbazol-4(9H)-one hydrochloride CAS No. 119812-29-2](/img/structure/B144075.png)
3-((Dimethylamino)methyl)-9-methyl-2,3-dihydro-1H-carbazol-4(9H)-one hydrochloride
Overview
Description
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Scientific Research Applications
Synthesis of Novel Compounds
Gautam and Chaudhary (2014) described the synthesis of new 4-thiazolidinones and 2,4-disubstituted thiazoles bearing an N-Methyl tetrahydrocarbazole moiety starting from 2,3-dihydro-1H-carbazol-4(9H)-one. These compounds were characterized by various spectroscopic methods and X-Ray crystallography (Gautam & Chaudhary, 2014).
Regioselective Synthesis
Hanzlowsky et al. (2003) conducted a study on the regioselective synthesis of ethyl pyrazolecarboxylates from derivatives of 3-((dimethylamino)methyl)-9-methyl-2,3-dihydro-1H-carbazol-4(9H)-one. They isolated stable intermediates in the pyrazole ring formation, contributing to the understanding of organic synthesis processes (Hanzlowsky et al., 2003).
Structural and Spectroscopic Characterization
Zhurakulov et al. (2022) determined the structure of a related compound using single-crystal X-ray diffraction. This study provided insight into electrostatic interactions and hydrogen bonding in such compounds (Zhurakulov et al., 2022).
Photophysical Properties
Gautam and Chaudhary (2015) investigated the photophysical properties of hydrazono-thiazolidin-4-one derivatives with a tetrahydrocarbazole pendant. They reported on the compounds' UV/visible absorption and fluorescence spectroscopy, contributing to the field of material science (Gautam & Chaudhary, 2015).
Synthesis of Star-Burst Carbazol Derivatives
Gao Xi-cun (2010) synthesized various star-burst carbazol derivatives and studied their photoelectric performances. This research has implications for the development of hole transport materials in electronic devices (Gao Xi-cun, 2010).
Mechanism of Action
Target of Action
The primary target of 3-((Dimethylamino)methyl)-9-methyl-2,3-dihydro-1H-carbazol-4(9H)-one hydrochloride, also known as EC 601-635-1, is the serotonin receptor subtype 5-HT2A . This receptor plays a crucial role in the modulation of neurotransmission, influencing mood, cognition, and perception .
Mode of Action
EC 601-635-1 acts as an agonist at the 5-HT2A receptor. Upon binding, it induces a conformational change in the receptor, activating intracellular signaling cascades. This interaction leads to the activation of phospholipase C (PLC) , which subsequently increases the levels of inositol triphosphate (IP3) and diacylglycerol (DAG). These molecules act as secondary messengers, promoting the release of calcium ions from intracellular stores and activating protein kinase C (PKC) .
Biochemical Pathways
The activation of the 5-HT2A receptor by EC 601-635-1 affects several biochemical pathways:
- Phosphoinositide pathway : The increase in IP3 and DAG levels leads to elevated intracellular calcium concentrations, which can influence various cellular processes such as neurotransmitter release and gene expression .
- Mitogen-activated protein kinase (MAPK) pathway : Activation of PKC can further stimulate the MAPK pathway, affecting cell growth and differentiation .
Pharmacokinetics
The pharmacokinetics of EC 601-635-1 involve its absorption, distribution, metabolism, and excretion (ADME):
Result of Action
The molecular and cellular effects of EC 601-635-1 include:
- Neuroplasticity : The activation of downstream signaling pathways can promote neuroplasticity, potentially aiding in the treatment of mood disorders .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of EC 601-635-1:
- Light exposure : Prolonged exposure to light can cause photodegradation, necessitating storage in dark conditions .
Understanding the detailed mechanism of action of EC 601-635-1 provides valuable insights into its therapeutic potential and helps in optimizing its use in clinical settings.
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Biochemical Analysis
Biochemical Properties
3-((Dimethylamino)methyl)-9-methyl-2,3-dihydro-1H-carbazol-4(9H)-one hydrochloride plays a crucial role in biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of various substances in the body . The nature of these interactions often involves the binding of the compound to the active site of the enzyme, leading to either inhibition or activation of the enzyme’s activity. This interaction can significantly influence the metabolic pathways in which these enzymes are involved.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound can modulate the activity of signaling pathways such as the MAPK/ERK pathway, which is crucial for cell proliferation and differentiation . Additionally, it can affect the expression of genes involved in cell cycle regulation, leading to changes in cellular growth and division.
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. It can bind to specific biomolecules, leading to changes in their conformation and activity. For instance, it has been shown to inhibit the activity of certain kinases by binding to their ATP-binding sites . This inhibition can result in the downregulation of downstream signaling pathways, ultimately affecting cellular functions such as proliferation and apoptosis.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound is relatively stable under standard laboratory conditions, but it can degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound in in vitro and in vivo studies has revealed potential cumulative effects on cellular metabolism and function.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced cellular function and metabolism. At higher doses, it can lead to toxic or adverse effects, including cellular damage and apoptosis . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing significant harm.
Metabolic Pathways
This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a crucial role in the metabolism of drugs and other xenobiotics . These interactions can affect the metabolic flux and levels of various metabolites, influencing the overall metabolic state of the cell.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be transported across cell membranes by active transport mechanisms, and it tends to accumulate in certain tissues, such as the liver and kidneys . This distribution pattern can influence the compound’s overall efficacy and toxicity.
Subcellular Localization
The subcellular localization of this compound is an important factor in its activity and function. The compound has been found to localize in specific cellular compartments, such as the endoplasmic reticulum and mitochondria . This localization is often directed by targeting signals or post-translational modifications, which ensure that the compound reaches its site of action within the cell.
Properties
IUPAC Name |
3-[(dimethylamino)methyl]-9-methyl-2,3-dihydro-1H-carbazol-4-one;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O.ClH/c1-17(2)10-11-8-9-14-15(16(11)19)12-6-4-5-7-13(12)18(14)3;/h4-7,11H,8-10H2,1-3H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFQLILQFQHMEPF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C3=CC=CC=C31)C(=O)C(CC2)CN(C)C.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40621031 | |
Record name | 3-[(Dimethylamino)methyl]-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40621031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
292.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
119812-29-2 | |
Record name | 4H-Carbazol-4-one, 3-[(dimethylamino)methyl]-1,2,3,9-tetrahydro-9-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=119812-29-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-((Dimethylamino)methyl)-1,2,3,9-tetrahydro-9-methyl-4H-carbazol-4-one hydrochloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0119812292 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-[(Dimethylamino)methyl]-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40621031 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-[(dimethylamino)methyl]-9-methyl-1,2,3,9-tetrahydro-4H-carbazol-4-one hydrochloride (1:1) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.112.174 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-[(Dimethylamino)methyl]-1,2,3,9-tetrahydro-9-methyl-4H-carbazol-4-one hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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